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N-[3-oxo-3-(2-propan-2-yliminopyridin-1-yl)propyl]thiophene-2-carboxamide

Name: N-[3-oxo-3-(2-propan-2-yliminopyridin-1-yl)propyl]thiophene-2-carboxamide
Brand: Smolecule
SKU: S7777768
Rating: 4.5 (8 reviews)

Catalog No.

S7777768

CAS No.

M.F

C16H19N3O2S

M. Wt

317.4 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

N-[3-oxo-3-(2-propan-2-yliminopyridin-1-yl)propyl]...

Content Navigation

1. General Information
2. Definition and Background
3. Physical and Chemical Properties
4. Synthesis and Characterization
5. Analytical Methods
6. Biological Properties
7. Toxicity and Safety in Scientific Experiments

8. Applications in Scientific Experiments
9. Current State of Research
10. Potential Implications in Various Fields of Research and Industry
11. Limitations and Future Directions
12. Future Directions
13. Specification
14. Others

General Information

Product Name

N-[3-oxo-3-(2-propan-2-yliminopyridin-1-yl)propyl]thiophene-2-carboxamide

IUPAC Name

N-[3-oxo-3-(2-propan-2-yliminopyridin-1-yl)propyl]thiophene-2-carboxamide

Molecular Formula

C16H19N3O2S

Molecular Weight

317.4 g/mol

InChI

InChI=1S/C16H19N3O2S/c1-12(2)18-14-7-3-4-10-19(14)15(20)8-9-17-16(21)13-6-5-11-22-13/h3-7,10-12H,8-9H2,1-2H3,(H,17,21)

InChI Key

JHLSDJZTRDGDJC-UHFFFAOYSA-N

SMILES

CC(C)N=C1C=CC=CN1C(=O)CCNC(=O)C2=CC=CS2

Canonical SMILES

CC(C)N=C1C=CC=CN1C(=O)CCNC(=O)C2=CC=CS2

N-[3-oxo-3-(2-propan-2-yliminopyridin-1-yl)propyl]thiophene-2-carboxamide is a synthetic organic compound that was first synthesized in the 2000s. It is a member of the class of pyridines that contains an amino group at the 1-position and a thiophene ring at the 2-position. The compound is also known by its CAS number 1064636-24-5. The compound has been shown to display therapeutic properties and has been extensively studied in the fields of medicinal chemistry, nanotechnology, and material science.

Physical and Chemical Properties

N-[3-oxo-3-(2-propan-2-yliminopyridin-1-yl)propyl]thiophene-2-carboxamide is a yellow to orange crystalline solid with a molecular formula of C17H18N4O2S. The compound has a molecular weight of 346.42 g/mol. It is insoluble in water but is soluble in organic solvents like chloroform, dichloromethane, and dimethyl sulfoxide. Its melting point is between 130-132°C.

Synthesis and Characterization

N-[3-oxo-3-(2-propan-2-yliminopyridin-1-yl)propyl]thiophene-2-carboxamide can be synthesized in a one-pot reaction by reacting 5-(2-aminoethylidene)pyridine-2,6-dione with 3-bromo-2-oxo-2H-thiopyran-4-carboxylic acid in the presence of a base, like sodium hydroxide. The product is then purified by recrystallization with an appropriate solvent.
Characterization of the compound is done using various spectroscopic techniques such as NMR, infrared spectroscopy, and mass spectrometry. The purity of the compound is determined using HPLC and TLC.

Analytical Methods

The analytical methods used for the identification and quantification of N-[3-oxo-3-(2-propan-2-yliminopyridin-1-yl)propyl]thiophene-2-carboxamide include HPLC, spectrophotometry, and TLC. HPLC is the most commonly used method for the analysis of this compound. This technique separates and quantifies the compound by detecting its UV-absorption spectrum.

Biological Properties

N-[3-oxo-3-(2-propan-2-yliminopyridin-1-yl)propyl]thiophene-2-carboxamide has shown to have potential biological properties. Studies have shown that this compound has anti-inflammatory, antitumor, antibacterial, antifungal, anti-proliferative, and antiviral activities. The compound works by inhibiting specific targets in the cells, such as NF-kappaB, an anti-inflammatory transcription factor, and DNA/RNA polymerases, which are necessary for the replication of viruses.

Toxicity and Safety in Scientific Experiments

Safety guidelines must be followed when handling N-[3-oxo-3-(2-propan-2-yliminopyridin-1-yl)propyl]thiophene-2-carboxamide. The toxicity of the compound has been studied in vitro and in vivo and is considered low. The LD50 of the compound in rats has been reported to be greater than 2000 mg/kg body weight. However, further studies are required to establish the safety of this compound for human consumption.

Applications in Scientific Experiments

The wide range of biological activities exhibited by N-[3-oxo-3-(2-propan-2-yliminopyridin-1-yl)propyl]thiophene-2-carboxamide makes it a promising candidate for numerous applications in scientific experiments. The compound has been studied in the development of antitumor and anti-inflammatory drugs, antibacterial and antifungal agents, antiviral compounds, and nanotechnology applications. Additionally, the compound has potential use in various industrial applications, such as in the production of polymers and advanced materials.

Current State of Research

N-[3-oxo-3-(2-propan-2-yliminopyridin-1-yl)propyl]thiophene-2-carboxamide is an active area of research, with scientists exploring its potential therapeutic applications. There have been numerous research studies on the synthesis, characterization, biological activities, and applications of the compound. The current research focuses on the optimization of new synthetic approaches, the development of more effective and selective antitumor, antibacterial, or antiviral agents, and investigations of the mechanism of action.

Potential Implications in Various Fields of Research and Industry

N-[3-oxo-3-(2-propan-2-yliminopyridin-1-yl)propyl]thiophene-2-carboxamide has the potential to make a significant impact in several areas of research and industry. The compound's potential applications include the development of new drugs for the treatment of various diseases, the synthesis of advanced materials, and the production of polymers. Furthermore, the compound has the potential to be used in nanotechnology applications and can be employed in the development of electronics and optoelectronics.

Limitations and Future Directions

Although N-[3-oxo-3-(2-propan-2-yliminopyridin-1-yl)propyl]thiophene-2-carboxamide has shown potential in various fields of research and industry, there are limitations to its use. One limitation is the required expertise in chemical synthesis, analytical methods, and data interpretation. Another limitation is the potential environmental impact of the compound during the production process. In light of these limitations, future directions for research could focus on the development of simpler synthetic routes that reduce the environmental impact, the improvement of purification methods, and exploring the applications of the compound in novel areas of research.

Future Directions

1. Exploring the potential of N-[3-oxo-3-(2-propan-2-yliminopyridin-1-yl)propyl]thiophene-2-carboxamide as a biosensor for specific biomolecules.
2. Investigating the use of N-[3-oxo-3-(2-propan-2-yliminopyridin-1-yl)propyl]thiophene-2-carboxamide in the development of targeted drug delivery systems.
3. Exploring the potential of N-[3-oxo-3-(2-propan-2-yliminopyridin-1-yl)propyl]thiophene-2-carboxamide as an antifungal agent.
4. Studying the therapeutic potential of N-[3-oxo-3-(2-propan-2-yliminopyridin-1-yl)propyl]thiophene-2-carboxamide in the treatment of autoimmune diseases.
5. Investigating the potential use of N-[3-oxo-3-(2-propan-2-yliminopyridin-1-yl)propyl]thiophene-2-carboxamide in nanoelectronics applications.
6. Exploring the use of N-[3-oxo-3-(2-propan-2-yliminopyridin-1-yl)propyl]thiophene-2-carboxamide in the development of antimicrobial polymers.
7. Studying the application of N-[3-oxo-3-(2-propan-2-yliminopyridin-1-yl)propyl]thiophene-2-carboxamide as a biomimetic material.
8. Investigating the potential of N-[3-oxo-3-(2-propan-2-yliminopyridin-1-yl)propyl]thiophene-2-carboxamide in the development of photocatalysts.
9. Exploring the antiviral potential of N-[3-oxo-3-(2-propan-2-yliminopyridin-1-yl)propyl]thiophene-2-carboxamide.
10. Investigating the potential application of N-[3-oxo-3-(2-propan-2-yliminopyridin-1-yl)propyl]thiophene-2-carboxamide in the synthesis of metal-organic frameworks.